Cas no 97032-13-8 (2,6-dimethyl-4-(morpholin-4-yl)methylphenol hydrochloride)
2,6-dimethyl-4-(morpholin-4-yl)methylphenol hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 2,6-dimethyl-4-(morpholin-4-ylmethyl)phenol hydrochloride
- 2,6-dimethyl-4-(morpholin-4-yl)methylphenol hydrochloride
-
- MDL: MFCD07289026
2,6-dimethyl-4-(morpholin-4-yl)methylphenol hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-34267-0.05g |
2,6-dimethyl-4-[(morpholin-4-yl)methyl]phenol hydrochloride |
97032-13-8 | 95% | 0.05g |
$118.0 | 2023-09-03 | |
| Enamine | EN300-34267-0.1g |
2,6-dimethyl-4-[(morpholin-4-yl)methyl]phenol hydrochloride |
97032-13-8 | 95% | 0.1g |
$176.0 | 2023-09-03 | |
| Enamine | EN300-34267-0.25g |
2,6-dimethyl-4-[(morpholin-4-yl)methyl]phenol hydrochloride |
97032-13-8 | 95% | 0.25g |
$252.0 | 2023-09-03 | |
| Enamine | EN300-34267-0.5g |
2,6-dimethyl-4-[(morpholin-4-yl)methyl]phenol hydrochloride |
97032-13-8 | 95% | 0.5g |
$457.0 | 2023-09-03 | |
| Enamine | EN300-34267-1.0g |
2,6-dimethyl-4-[(morpholin-4-yl)methyl]phenol hydrochloride |
97032-13-8 | 95% | 1g |
$0.0 | 2023-06-07 | |
| Enamine | EN300-34267-2.5g |
2,6-dimethyl-4-[(morpholin-4-yl)methyl]phenol hydrochloride |
97032-13-8 | 95% | 2.5g |
$1147.0 | 2023-09-03 | |
| Enamine | EN300-34267-5.0g |
2,6-dimethyl-4-[(morpholin-4-yl)methyl]phenol hydrochloride |
97032-13-8 | 95% | 5.0g |
$1695.0 | 2023-02-13 | |
| Enamine | EN300-34267-10.0g |
2,6-dimethyl-4-[(morpholin-4-yl)methyl]phenol hydrochloride |
97032-13-8 | 95% | 10.0g |
$2516.0 | 2023-02-13 | |
| Enamine | EN300-34267-1g |
2,6-dimethyl-4-[(morpholin-4-yl)methyl]phenol hydrochloride |
97032-13-8 | 95% | 1g |
$584.0 | 2023-09-03 | |
| Enamine | EN300-34267-5g |
2,6-dimethyl-4-[(morpholin-4-yl)methyl]phenol hydrochloride |
97032-13-8 | 95% | 5g |
$1695.0 | 2023-09-03 |
2,6-dimethyl-4-(morpholin-4-yl)methylphenol hydrochloride Related Literature
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
Additional information on 2,6-dimethyl-4-(morpholin-4-yl)methylphenol hydrochloride
Professional Introduction to 2,6-dimethyl-4-(morpholin-4-yl)methylphenol hydrochloride (CAS No. 97032-13-8)
2,6-dimethyl-4-(morpholin-4-yl)methylphenol hydrochloride (CAS No. 97032-13-8) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its hydrochloride salt form, exhibits a unique structural configuration that positions it as a promising candidate for various biochemical applications. The presence of both methyl and morpholine substituents in its molecular framework contributes to its distinct pharmacological properties, making it a subject of intense research interest.
The chemical structure of 2,6-dimethyl-4-(morpholin-4-yl)methylphenol hydrochloride can be described as a phenolic derivative with significant modifications that enhance its solubility and bioavailability. The hydrochloride salt form not only improves the compound's stability but also enhances its interaction with biological targets, which is crucial for developing effective therapeutic agents. This compound's molecular design aligns with the growing demand for molecules that can modulate complex biological pathways without excessive side effects.
In recent years, the pharmaceutical industry has seen a surge in the development of targeted therapies that leverage small-molecule inhibitors to modulate specific enzymatic or receptor activities. 2,6-dimethyl-4-(morpholin-4-yl)methylphenol hydrochloride has emerged as a compound of interest due to its potential in inhibiting key enzymes involved in inflammatory and metabolic disorders. Its dual functionality, arising from the phenolic and morpholine moieties, allows it to engage with multiple biological targets simultaneously, which is a desirable trait in drug design.
One of the most compelling aspects of 2,6-dimethyl-4-(morpholin-4-yl)methylphenol hydrochloride is its role in preclinical studies aimed at understanding the mechanisms underlying various diseases. Researchers have been particularly intrigued by its potential to interact with Janus kinases (JAKs), a family of enzymes implicated in autoimmune diseases and cancer. The morpholine group in its structure is known to enhance binding affinity to JAKs, making this compound a valuable tool for studying these pathways.
The synthesis of 2,6-dimethyl-4-(morpholin-4-yl)methylphenol hydrochloride involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions has been instrumental in achieving the desired molecular architecture efficiently. These synthetic strategies not only improve the scalability of production but also open avenues for further structural modifications to optimize pharmacological properties.
Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and interactions of 2,6-dimethyl-4-(morpholin-4-yl)methylphenol hydrochloride with biological targets with remarkable accuracy. Molecular docking studies have revealed that this compound can bind effectively to JAK3 and other related kinases, suggesting its potential as an anti-inflammatory agent. These computational findings have guided experimental efforts toward developing more potent derivatives with improved therapeutic profiles.
The pharmacokinetic properties of 2,6-dimethyl-4-(morpholin-4-yl)methylphenol hydrochloride are another area of active investigation. Studies have shown that this compound exhibits favorable oral bioavailability and metabolic stability, which are critical factors for drug efficacy. Additionally, its ability to cross the blood-brain barrier has raised interest in exploring its potential for treating central nervous system disorders. These findings underscore the compound's versatility and highlight its promise as a lead molecule for drug discovery.
In conclusion,2,6-dimethyl-4-(morpholin-4-yl)methylphenol hydrochloride (CAS No. 97032-13-8) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and multifaceted biological activities. Its potential applications in treating inflammatory diseases, metabolic disorders, and even neurological conditions make it a compound worth monitoring closely as research progresses. As more data becomes available on its pharmacological effects and synthetic feasibility,2,6-dimethyl-4-(morpholin-4-yl)methylphenol hydrochloride is expected to play an increasingly important role in the development of next-generation therapeutics.
97032-13-8 (2,6-dimethyl-4-(morpholin-4-yl)methylphenol hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)